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Compound of Interest

Compound Name: 6-Fluoro-2-methylbenzofuran

CAS No.: 139313-87-4

Cat. No.: B135993 Get Quote

This guide defines the standard operating procedure (SOP) for the containment, handling, and

disposal of 6-Fluoro-2-methylbenzofuran (CAS: 139313-87-4). As a fluorinated heterocyclic

compound, this substance presents a dual hazard profile: flammability inherent to the

benzofuran core and toxic combustion byproducts (specifically Hydrogen Fluoride) due to the

fluorine substitution.[1]

Critical Safety Warning: Unlike non-halogenated organic solvents, the disposal of this

compound requires strict segregation.[1] Do not mix with general organic waste streams

intended for standard incineration unless the facility is equipped with HF scrubbers.[1]

Compound Identification & Hazard Profile
Before initiating disposal, verify the chemical identity to ensure correct waste stream

categorization.[1]
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Property Data Operational Implication

Chemical Name 6-Fluoro-2-methylbenzofuran
Primary identifier for waste

manifests.

CAS Number 139313-87-4
Use for regulatory tracking and

inventory reconciliation.

Molecular Formula C₉H₇FO
Confirms presence of Fluorine

(Halogenated Waste).[1]

Physical State
Liquid (typically) or Low-

Melting Solid

Dictates spill cleanup method

(absorbent vs. scoop).

Primary Hazard Combustible / Irritant
Requires grounding during

transfer; PPE mandatory.[1]

Disposal Hazard Releases HF upon combustion

MUST be labeled as

"Halogenated Organic Waste".

[1]

Pre-Disposal Handling & Packaging
The integrity of the waste container is the first line of defense.[1] Follow this "Self-Validating"

packaging protocol.

Step 1: Waste Stream Segregation[1]
Correct Stream:Halogenated Organic Solvents/Waste.[1]

Incorrect Stream: Do NOT place in "General Organic Waste" or "Aqueous Waste" containers.

Rationale: Standard incinerators may not have the scrubbing capacity to neutralize the

hydrofluoric acid (HF) gas generated when this compound burns, potentially damaging

equipment and violating emissions standards.[1]

Step 2: Container Selection
Material: High-Density Polyethylene (HDPE) or Glass (Amber).
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Cap: Teflon-lined screw cap to prevent organic vapor leaching.

Headspace: Leave ~10% headspace to allow for thermal expansion during storage/transport.

[1]

Step 3: Labeling
Standard Label: "Hazardous Waste - Halogenated Organic."

Specific Constituent: Clearly write "6-Fluoro-2-methylbenzofuran" and "Contains Fluorine."

Hazard Checkboxes: Check "Flammable" and "Toxic."[1]

Disposal Decision Logic (Visualized)
This decision tree guides the researcher from the bench to the final disposal pathway.
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Waste Generation:
6-Fluoro-2-methylbenzofuran

Is the waste
pure or mixed?

Pure Substance
(Expired/Excess)

Pure

Mixed Solvent Waste

Mixed

Labeling:
List specific chemical name

Check 'Halogenated'

Check Mixture Components:
Are oxidizers or strong acids present?

SEGREGATE:
Do NOT mix. Keep separate.

Yes (Incompatible)

Combine in 'Halogenated
Organic Waste' Carboy

No (Compatible Solvents)

Final Disposal:
High-Temp Incineration

(w/ HF Scrubber)

Click to download full resolution via product page

Caption: Operational workflow for segregating and packaging fluorinated benzofuran waste.

Spill Response Protocol
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In the event of a spill, immediate action is required to prevent volatilization and exposure.[1]

Immediate Action: Evacuate the immediate area and ensure ventilation.

Cleanup Procedure:

PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[1] If

the spill is >500mL, use a half-mask respirator with organic vapor cartridges.[1]

Containment: Use a non-combustible absorbent material (Vermiculite or clay-based

absorbent).[1]

Why? Paper towels can increase surface area and flammability.[1] Clay binds the liquid

and suppresses vapor.[1]

Collection: Scoop the saturated absorbent into a wide-mouth HDPE jar.

Decontamination: Wipe the surface with a soap/water solution (benzofurans are generally

immiscible with water; soap acts as a surfactant to lift the residue).[1]

Disposal of Debris: Label the debris jar as "Solid Waste contaminated with 6-Fluoro-2-
methylbenzofuran (Flammable/Toxic)."

Regulatory Framework & Compliance
As a researcher, you are the "generator" of the waste.[1] Compliance relies on accurate

characterization.[1]

RCRA Classification (USA): While 6-Fluoro-2-methylbenzofuran is not explicitly listed on

the EPA "P" or "U" lists, it defaults to a Characteristic Waste due to flammability.

Code:D001 (Ignitable).

Halogen Content: The presence of fluorine mandates that this waste be treated at a facility

permitted for Halogenated Organics.[1]

Regulatory Note: Burning fluorinated compounds in non-specialized boilers is a violation of

the Clean Air Act due to HF emissions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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